1'-(Tert-butoxycarbonyl)-2,3-dihydrospiro[indene-1,4'-piperidine]-3-carboxylic acid

• IUPAC Name: 1'-[(2-methylpropan-2-yl)oxycarbonyl]spiro[1,2-dihydroindene-3,4'-piperidine]-1-carboxylic acid
• InChI: InChI=1S/C19H25NO4/c1-18(2,3)24-17(23)20-10-8-19(9-11-20)12-14(16(21)22)13-6-4-5-7-15(13)19/h4-7,14H,8-12H2,1-3H3,(H,21,22)
• InChI Key: CLQYVKLGGAFNEB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)CC(C3=CC=CC=C23)C(=O)O
• Molecular Formula: C19H25NO4
• DSSTOX Substance ID: DTXSID30594129
• Molecular Weight: 331.4 g/mol
• CAS RN: 185526-32-3

Description

1'-(Tert-butoxycarbonyl)-2,3-dihydrospiro[indene-1,4'-piperidine]-3-carboxylic acid is a useful research compound. Its molecular formula is C19H25NO4 and its molecular weight is 331.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Spirocyclic Oxindole Analogue

Specific Scientific Field

This falls under the field of Organic Chemistry , specifically in the area of synthetic methodology and drug discovery .

Summary of the Application

Spiro compounds are key building blocks for drug discovery as these templates have been shown to exhibit a variety of interesting biological activities. The efficient synthesis of a spirocyclic oxindole analogue, specifically 1’-(tert-butoxycarbonyl)-2-oxospiro[indoline-3,4’-piperidine]-5-carboxylic acid, is of interest in this field.

Methods of Application or Experimental Procedures

The key steps in the synthesis of this compound are dianion alkylation and cyclization of ethyl 2-oxindoline-5-carboxylate, and demethylation of the resulting spirocyclic oxindole. The target compound was obtained in an overall yield of 35% over eight steps without resorting to chromatographic purification.

Summary of Results or Outcomes

The synthesis approach towards the spirocyclic oxindole analogue was found to be efficient and scalable. The target compound was obtained in an overall yield of 35% over eight steps.

Synthesis routes and methods

Procedure details

To a suspension of Pd/C (300 mg) in methanol (20 ml) and ethyl acetate (10 ml) was added the title compound (1.2 g, 3.6 mmol) from Step B. The reaction mixture was purged with hydrogen and then stirred under a hydrogen balloon for 1 h. The mixture was filtered through celite and concentrated to give the title compound (1.1 g, 33 mmol). 1HNMR (200 MHz, CDCl3): 7.50-7.42 (m, 1 H), 7.34-7.12 (m, 3 H), 4.22-4.04 (m, 3 H), 3.06-2.84 (m, 2 H), 2.40 (d, 2 H), 1.88-1.6 (m, 4 H), 1.50 (s, 9 H).